Cas no 898429-95-3 (4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate)

4-(7-Methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate is a synthetic coumarin derivative with a benzofuran moiety, exhibiting potential applications in medicinal chemistry and material science. Its structural complexity, featuring a fused heterocyclic system, allows for tailored interactions in biological or photophysical contexts. The presence of the N,N-diethylcarbamate group enhances solubility and reactivity, making it suitable for further functionalization. The methoxy and methyl substituents contribute to stability and electronic modulation, which may be advantageous in drug design or optoelectronic applications. This compound serves as a versatile intermediate for researchers exploring novel bioactive molecules or advanced functional materials.
4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate structure
898429-95-3 structure
Product Name:4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate
CAS No:898429-95-3
MF:C24H23NO6
MW:421.44252705574
CID:5481955
Update Time:2025-11-01

4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N,N-diethyl-, 4-(7-methoxy-2-benzofuranyl)-7-methyl-2-oxo-2H-1-benzopyran-6-yl ester
    • 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate
    • Inchi: 1S/C24H23NO6/c1-5-25(6-2)24(27)31-19-12-16-17(13-22(26)29-20(16)10-14(19)3)21-11-15-8-7-9-18(28-4)23(15)30-21/h7-13H,5-6H2,1-4H3
    • InChI Key: DDUFSCMBVDWHGT-UHFFFAOYSA-N
    • SMILES: C(OC1C=C2C(=CC=1C)OC(=O)C=C2C1=CC2=CC=CC(OC)=C2O1)(=O)N(CC)CC

4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate Pricemore >>

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Additional information on 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate

4-(7-Methoxy-1-Benzofuran-2-Yl)-7-Methyl-2-Oxo-2H-Chromen-6-Yl N,N-Diethylcarbamate: A Comprehensive Overview

The compound with CAS No 898429-95-3, known as 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl N,N-diethylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its complex structure, which includes a benzofuran moiety, a chromen ring system, and an N,N-diethylcarbamate group. The presence of these functional groups contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of benzofuran derivatives in the development of novel bioactive compounds. The methoxy group attached to the benzofuran ring in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption and metabolism. Additionally, the chromen ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring, is known for its ability to interact with various biological targets, including enzymes and receptors.

The N,N-diethylcarbamate group at the chromen position further enhances the compound's stability and bioavailability. This group is commonly used in agrochemicals as it provides resistance to hydrolysis under certain environmental conditions. Recent research has demonstrated that this compound exhibits potent activity against various plant pathogens, making it a promising candidate for use in crop protection.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The key intermediates include the benzofuran derivative and the chromen precursor, which are combined under specific reaction conditions to form the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the compound.

From a pharmacological perspective, this compound has shown potential in treating fungal infections in agricultural settings. Its ability to inhibit fungal growth without causing significant harm to host cells makes it an attractive option for sustainable agriculture practices. Furthermore, preliminary studies suggest that it may also exhibit anti-inflammatory properties, opening up possibilities for its use in human healthcare.

The structural complexity of this compound necessitates careful handling during synthesis and application. Researchers are actively exploring methods to optimize its synthesis process, reduce production costs, and enhance its efficacy. Collaborative efforts between academic institutions and industry partners are expected to yield further insights into its potential applications.

In conclusion, CAS No 898429-95-3 represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable asset in both pharmaceutical and agrochemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in addressing challenges in modern agriculture and medicine.

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